Cas no 56795-67-6 (2,3,7,8-tetrachlorooxanthrene)

• Product Name: 2,3,7,8-tetrachlorooxanthrene
• CAS No: 56795-67-6
• MF: C₁₂H₄Cl₄O₂
• MW: 321.970959663391
• CID: 945973
• PubChem ID: 15625
• Update Time: 2025-04-19

2,3,7,8-tetrachlorooxanthrene Chemical and Physical Properties

Names and Identifiers

• 2,3,7,8-tetrachlorooxanthrene
• TCDD [MI]
• 2,3,7,8-Tetrachloro-dibenzo[b,e][1,4]dioxin
• 56795-67-6
• TCDD
• 1746-01-6
• 2,3,7,8-Tetrachloro-p-dioxin
• Dibenzo-p-dioxin, 2,3,7,8-tetrachloro-
• [3H]-TCDD
• NSC-767477
• TCDBD
• 2,3,7,8-TETRACHLORODIBENZO-P-DIOXIN [HSDB]
• NSC767477
• 2,3,7,8-Tetrachlorodibenzo-1,4-dioxin
• NCI-C03714
• Dioxine
• C07557
• METHOD 1613 CLEAN UP STANDARD 10X STOCK SOLUTION (37CL4
• TETRACHLORODIBENZO-P-DIOXIN, 2,3,7,8-
• NS00020755
• BDBM23927
• DB-239453
• CAS-1746-01-6
• 2,3,7,8-TCDD
• Q52822
• Dibenzo(b,e)(1,4)dioxin, 2,3,7,8-tetrachloro-
• 2,3,7,8-Czterochlorodwubenzo-p-dwuoksyny [Polish]
• SCHEMBL8939
• GTPL9642
• 2,3,7,8-Tetrachlorodibenzo-p-dioxin 10 microg/mL in Toluene
• 2,3,7,8-Tetrachloro-Dibenzo[1,4]Dioxine
• Dioxin
• CHEBI:28119
• 2,3,7,8-Tetrachlorooxanthrene #
• 2,3,7,8-tetrachlorodibenzodioxine
• BRN 0271116
• 2,3,7,8-Tetrachlorodibenzo(b,e)(1,4)dioxan
• EINECS 217-122-7
• UNII-DO80M48B6O
• 2,3,7,8-TETRACHLORODIBENZO-P-DIOXIN
• Dioksyny [Polish]
• DO80M48B6O
• 2,3,7,8-Tetrachlorodibenzo(b,e)(1,4)dioxin
• 2,3,7,8-Czterochlorodwubenzo-p-dwuoksyny
• Tetradioxin
• HSDB 4151
• NCGC00260338-01
• Dioksyny
• Dioxin (herbicide contaminant)
• PCDD 48
• 2,3,7,8-Tetrachlorodibenzodioxin
• DTXSID2021315
• CCRIS 576
• DTXCID001315
• 2,3,7,8-Tetrachlorodibenzo[1,4]dioxin
• CHEMBL30327
• Tetrachlorodibenzodioxin
• Dibenzo[b,e][1,4]dioxin, 2,3,7,8-tetrachloro-
• AKOS022181518
• Tox21_202792
• 2,3,7,8-tetrachlorodibenzo[b,e][1,4]dioxine
• BRD-K90697689-001-01-5

• Inchi： 1S/C12H4Cl4O2/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4H
• InChI Key： HGUFODBRKLSHSI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)OC1C=C(C(=CC=1O2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 321.893590g/mol
• Monoisotopic Mass: 319.896540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• LogP: log Kow = 6.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins